Cas no 53521-34-9 (Phosphine oxide,methyldioctyl-)

• Product Name: Phosphine oxide,methyldioctyl-
• CAS No: 53521-34-9
• MF: C₁₇H₃₇OP
• MW: 288.448846578598
• CID: 383133
• PubChem ID: 99392
• Update Time: 2025-04-19

Phosphine oxide,methyldioctyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,methyldioctyl-
• 1-[methyl(octyl)phosphoryl]octane
• methyldioctylphosphine oxide
• AC1L40UZ
• AC1Q6REW
• CTK4J8309
• dioctylmethylphophine oxide
• methyl(dioctyl)phosphane oxide
• methyl(dioctyl)phosphine oxide
• NSC222418
• EINECS 258-604-7
• SCHEMBL8330758
• 53521-34-9
• DTXSID60201738
• NSC-222418
• NS00057673
• NSC 222418

• Inchi： 1S/C17H37OP/c1-4-6-8-10-12-14-16-19(3,18)17-15-13-11-9-7-5-2/h4-17H2,1-3H3
• InChI Key： FJHSIHZRUMQCEZ-UHFFFAOYSA-N
• SMILES： P(C)(CCCCCCCC)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 288.25841
• Monoisotopic Mass: 288.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.439
• PSA: 17.07
• LogP: 6.70030